Cas no 2680606-77-1 (Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate)

Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate is a brominated benzofuran derivative featuring an amino acid ester moiety. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and medicinal chemistry research. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, while the 5-bromo substitution on the benzofuran ring offers a reactive site for further functionalization via cross-coupling reactions. The presence of both amino and ester functionalities provides versatility for derivatization, making it useful in peptidomimetics and heterocyclic scaffold development. Its well-defined structure and synthetic utility make it a practical building block for targeted molecular design.

Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate structure

2680606-77-1 structure

Product Name:Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate

CAS No:2680606-77-1

MF:C₁₅H₁₈BrNO₃

MW:340.212323665619

CID:5993903

PubChem ID:165909248

Update Time:2025-10-29

Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate
- 2680606-77-1
- EN300-635755
- Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate
- Inchi： 1S/C15H18BrNO3/c1-15(2,3)20-14(18)12(17)8-11-7-9-6-10(16)4-5-13(9)19-11/h4-7,12H,8,17H2,1-3H3
- InChI Key： SDELRQFWHKGXDY-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C=C(CC(C(=O)OC(C)(C)C)N)O2

Computed Properties

Exact Mass: 339.04701g/mol
Monoisotopic Mass: 339.04701g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 65.5Å²

Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-635755-0.05g	tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate	2680606-77-1	95.0%	0.05g	$912.0	2025-03-15
Enamine	EN300-635755-0.1g	tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate	2680606-77-1	95.0%	0.1g	$956.0	2025-03-15
Enamine	EN300-635755-0.25g	tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate	2680606-77-1	95.0%	0.25g	$999.0	2025-03-15
Enamine	EN300-635755-0.5g	tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate	2680606-77-1	95.0%	0.5g	$1043.0	2025-03-15
Enamine	EN300-635755-1.0g	tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate	2680606-77-1	95.0%	1.0g	$1086.0	2025-03-15
Enamine	EN300-635755-2.5g	tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate	2680606-77-1	95.0%	2.5g	$2127.0	2025-03-15
Enamine	EN300-635755-5.0g	tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate	2680606-77-1	95.0%	5.0g	$3147.0	2025-03-15
Enamine	EN300-635755-10.0g	tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate	2680606-77-1	95.0%	10.0g	$4667.0	2025-03-15

Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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Additional information on Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate

Comprehensive Guide to Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate (CAS No. 2680606-77-1)

Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate (CAS No. 2680606-77-1) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, often referred to in scientific literature due to its unique benzofuran backbone, has garnered attention for its structural versatility and applicability in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its brominated benzofuran moiety and tert-butyl ester group, which enhance stability and reactivity.

The chemical structure of Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate features a 5-bromo-1-benzofuran core, which is known for its electron-rich aromatic system. This makes the compound a valuable intermediate in medicinal chemistry, especially for designing kinase inhibitors and antiviral agents. The presence of the amino and ester functional groups further expands its utility in peptide coupling and prodrug development, aligning with current trends in targeted drug delivery.

In recent years, the demand for benzofuran derivatives like Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate has surged due to their role in addressing drug-resistant infections and chronic diseases. A 2023 study highlighted its potential as a precursor for anticancer scaffolds, resonating with the growing focus on precision medicine. Additionally, its 5-bromo substitution offers opportunities in cross-coupling reactions, a hot topic in green chemistry and catalysis research.

From a synthetic chemistry perspective, Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate is synthesized via multistep organic reactions, including Pd-catalyzed couplings and esterification. Its high purity and solubility in organic solvents make it ideal for high-throughput screening (HTS) in drug discovery. Laboratories often seek this compound for structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for central nervous system (CNS) targets.

The market dynamics for Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate reflect its niche yet expanding applications. With the rise of AI-driven drug design, suppliers are increasingly offering custom synthesis services to meet the demand for tailor-made intermediates. Regulatory agencies classify it as a non-hazardous research chemical, ensuring compliance with global safety standards. For procurement, researchers prioritize vendors with analytical certificates (CoA) and MSDS documentation to ensure reproducibility in experiments.

Future research on Tert-butyl 2-amino-3-(5-bromo-1-benzofuran-2-yl)propanoate may explore its biodegradability and metabolic pathways, critical for sustainable chemistry initiatives. Its compatibility with continuous flow synthesis—a trending technique for scalable production—could further elevate its industrial relevance. As the scientific community continues to unravel its potential, this compound remains a keystone in advancing innovative therapeutics and material sciences.